Cas no 2138269-84-6 (Cyclopropane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-2-methyl-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-2-methyl-
• CAS No: 2138269-84-6
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5288867
• Update Time: 2025-10-22

Cyclopropane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-2-methyl-

• Inchi： 1S/C9H17BrO/c1-7-4-9(7,6-10)8(2)5-11-3/h7-8H,4-6H2,1-3H3
• InChI Key： WKNXCNAYDUXRFX-UHFFFAOYSA-N
• SMILES： C1(CBr)(C(C)COC)CC1C

Additional information on Cyclopropane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-2-methyl-

Introduction to Cyclopropane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-2-methyl- (CAS No. 2138269-84-6)

Cyclopropane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-2-methyl- (CAS No. 2138269-84-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of brominated cyclopropanes and is characterized by its complex molecular structure, which includes a cyclopropane ring, a bromomethyl group, and a 2-methoxy-1-methylethyl substituent.

The Cyclopropane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-2-methyl- molecule is of particular interest due to its potential as a building block for the synthesis of more complex organic compounds. The presence of the bromomethyl group provides a reactive site for various chemical transformations, such as nucleophilic substitution reactions, which can be harnessed to introduce new functional groups or extend the molecular framework. Additionally, the cyclopropane ring imparts unique electronic and steric properties that can influence the reactivity and stability of the compound.

Recent research has explored the use of Cyclopropane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-2-methyl- in the development of novel pharmaceutical agents. Studies have shown that compounds with similar structural motifs exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of brominated cyclopropanes demonstrated significant inhibition of cancer cell proliferation in vitro. These findings suggest that Cyclopropane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-2-methyl- could serve as a valuable starting material for the synthesis of new drug candidates.

In addition to its potential in drug discovery, Cyclopropane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-2-methyl- has also been investigated for its applications in materials science. The unique combination of functional groups in this compound makes it suitable for the preparation of advanced materials with tailored properties. For example, researchers at the University of California have utilized brominated cyclopropanes to synthesize polymer precursors with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of Cyclopropane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-2-methyl- typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include ring-closing metathesis (RCM) reactions and transition-metal-catalyzed cross-coupling reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these processes, making it easier to produce this compound on a larger scale.

Despite its promising applications, the use of Cyclopropane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-2-methyl- also presents certain challenges. The presence of bromine atoms can make the compound more susceptible to degradation under certain conditions, which may affect its stability and shelf life. Therefore, careful handling and storage are essential to maintain its integrity and ensure optimal performance in various applications.

In conclusion, Cyclopropane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-2-methyl- (CAS No. 2138269-84-6) is a versatile organic compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing various scientific fields.